Cas no 2121104-57-0 (1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile)
1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile
- EN300-1780965
- 2121104-57-0
- 1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile
-
- Inchi: 1S/C12H12FNO/c13-10-2-1-3-11(8-10)15-7-6-12(9-14)4-5-12/h1-3,8H,4-7H2
- InChI Key: XTKHPSCFPZOTKL-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)OCCC1(C#N)CC1
Computed Properties
- Exact Mass: 205.090292168g/mol
- Monoisotopic Mass: 205.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 33Ų
1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780965-0.05g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1780965-0.1g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1780965-0.25g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1780965-0.5g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1780965-1.0g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1780965-2.5g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1780965-5.0g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1780965-10.0g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1780965-1g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1780965-5g |
1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile |
2121104-57-0 | 5g |
$3105.0 | 2023-09-20 |
1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile
Comprehensive Overview of 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile (CAS No. 2121104-57-0)
1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile (CAS No. 2121104-57-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropane ring fused with a carbonitrile group and a 3-fluorophenoxyethyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.
In recent years, the demand for fluorinated compounds like 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where the introduction of fluorine atoms improves drug efficacy. The compound's CAS No. 2121104-57-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
One of the most discussed topics in the context of 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile is its role in small molecule drug development. With the rise of personalized medicine and targeted therapies, this compound's structural flexibility allows for customization to interact with specific enzymes or receptors. Its carbonitrile moiety, in particular, is a key functional group often exploited in the design of kinase inhibitors and GPCR modulators.
From a synthetic chemistry perspective, the preparation of 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile involves multi-step organic reactions, including cyclopropanation and nucleophilic substitution. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's 3-fluorophenoxy group also contributes to its lipophilicity, a property highly valued in CNS drug design.
Environmental and regulatory considerations are another hot topic surrounding CAS No. 2121104-57-0. As sustainability becomes a priority, researchers are exploring greener synthetic routes for such compounds, minimizing waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles, which are increasingly emphasized in peer-reviewed journals and grant funding criteria.
In summary, 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile (CAS No. 2121104-57-0) represents a promising scaffold in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring interest. As scientific advancements continue, its role in addressing global health and environmental challenges will likely expand further.
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